Nanostructured interfaces with RGD arrays to control cell–matrix interaction

Soft Matter Pub Date: 2010-04-09 DOI: 10.1039/B927168F

Abstract

Surface nanofeature of tissue-repairing materials is a crucial aspect which governs cellular function and healing response. Emerging studies have developed various materials coupled with cell-adhesive ligands such as the peptide of arginine-glycine-aspartic acid (RGD) to mimic extracellular matrix (ECM). Herein, we highlight the recent progress in fabrication of RGD nanoarrays on rigid and soft supports to tailor cell adhesions. These interfaces are generated via the newly-established transfer nanolithography combined with block copolymer micelle nanolithography with or without addition of order-interfering reagents. The cellular responses depend strongly on the chemo-mechanical features of such interfaces. Therefore, the novel material techniques encourage one to extensively investigate the cell-material crosstalk on the molecular level, as well as to design new nanomaterials for regenerative medicine.

Graphical abstract: Nanostructured interfaces with RGD arrays to control cell–matrix interaction
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Soft Matter
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